Chiral monolayer of self-assembled Δ-[Os(bpy)2L(Cl)]+ [bpy = 2,2′-bipyridyl, L = 1,2-bis(4-pyridyl)ethane] on a platinum electrode
Chemical Communications Pub Date: 1900-01-01 DOI: 10.1039/A606791C
Abstract
A chiral osmium complex, Δ-(2,2′-bipyridyl)
[1,2-bis(4-pyridyl)ethane] chloroosmium
Δ-[Os(bpy)
2
L(Cl)]
+
, is successfully
self-assembled at a monolayer molecular level on a clean Pt electrode in
non-aqueous solutions; the self-assembled
Δ-[Os(bpy)
2
LCl]
+
ions show a phenomenally
repulsive interaction with each other on Pt in chiral-field formation and
also in the Os
II
–Os
III
redox reaction, while
racemic complexes interact less repulsively with each other.
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Journal Name：Chemical Communications
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